Cas no 89216-59-1 (Cycloheptane, (1-methoxyhexyl)-)

• Product Name: Cycloheptane, (1-methoxyhexyl)-
• CAS No: 89216-59-1
• MF: C₁₄H₂₈O
• MW: 212.371524810791
• CID: 608539
• PubChem ID: 71322778
• Update Time: 2025-04-19

Cycloheptane, (1-methoxyhexyl)- Chemical and Physical Properties

Names and Identifiers

• Cycloheptane, (1-methoxyhexyl)-
• 1-methoxyhexylcycloheptane
• DTXSID50752421
• 89216-59-1
• (1-Methoxyhexyl)cycloheptane

• Inchi： 1S/C14H28O/c1-3-4-7-12-14(15-2)13-10-8-5-6-9-11-13/h13-14H,3-12H2,1-2H3
• InChI Key： NSZSBZRAJMVHJI-UHFFFAOYSA-N
• SMILES： O(C)C(CCCCC)C1CCCCCC1

Computed Properties

• Exact Mass: 212.214015512g/mol
• Monoisotopic Mass: 212.214015512g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 9.2Ų